Estradiol 3-sulfamate
Estradiol 3-sulfamate
Estradiol 3-sulfamate (BLE 00084; E2MATE; ES-J 995) is a potent, long-acting, and orally active steroid sulfatase inhibitor; inhibits estrone sulfatase with an IC50 of 251 nM and a Ki of 133 nM.
Brand Name:
Vulcanchem
CAS No.:
172377-52-5
VCID:
VC0007023
InChI:
InChI=1S/C18H25NO4S/c1-18-9-8-14-13-5-3-12(23-24(19,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-17,20H,2,4,6-9H2,1H3,(H2,19,21,22)/t14-,15-,16+,17+,18+/m1/s1
SMILES:
CC12CCC3C(C1CCC2O)CCC4=C3C=CC(=C4)OS(=O)(=O)N
Molecular Formula:
C18H25NO4S
Molecular Weight:
351.5 g/mol
Estradiol 3-sulfamate
CAS No.: 172377-52-5
Cat. No.: VC0007023
Molecular Formula: C18H25NO4S
Molecular Weight: 351.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Estradiol 3-sulfamate (BLE 00084; E2MATE; ES-J 995) is a potent, long-acting, and orally active steroid sulfatase inhibitor; inhibits estrone sulfatase with an IC50 of 251 nM and a Ki of 133 nM. |
|---|---|
| CAS No. | 172377-52-5 |
| Molecular Formula | C18H25NO4S |
| Molecular Weight | 351.5 g/mol |
| IUPAC Name | [(8R,9S,13S,14S,17S)-17-hydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-yl] sulfamate |
| Standard InChI | InChI=1S/C18H25NO4S/c1-18-9-8-14-13-5-3-12(23-24(19,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-17,20H,2,4,6-9H2,1H3,(H2,19,21,22)/t14-,15-,16+,17+,18+/m1/s1 |
| Standard InChI Key | YXYXCSOJKUAPJI-ZBRFXRBCSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O)CCC4=C3C=CC(=C4)OS(=O)(=O)N |
| SMILES | CC12CCC3C(C1CCC2O)CCC4=C3C=CC(=C4)OS(=O)(=O)N |
| Canonical SMILES | CC12CCC3C(C1CCC2O)CCC4=C3C=CC(=C4)OS(=O)(=O)N |
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